Cas no 2034415-89-7 (5-chloro-2-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide)

• Product Name: 5-chloro-2-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• CAS No: 2034415-89-7
• MF: C₁₆H₁₆ClN₅O₂S
• MW: 377.848540306091
• CID: 6395684
• PubChem ID: 119102719
• Update Time: 2025-06-08

5-chloro-2-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide
• AKOS026694936
• 5-chloro-2-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide
• F6525-1513
• 2034415-89-7
• 5-chloro-2-methyl-N-(2-(3-(pyrazin-2-yl)-1H-pyrazol-1-yl)ethyl)benzenesulfonamide
• 5-chloro-2-methyl-N-[2-(3-pyrazin-2-ylpyrazol-1-yl)ethyl]benzenesulfonamide

• Inchi： 1S/C16H16ClN5O2S/c1-12-2-3-13(17)10-16(12)25(23,24)20-7-9-22-8-4-14(21-22)15-11-18-5-6-19-15/h2-6,8,10-11,20H,7,9H2,1H3
• InChI Key： OVTPXGZSGAUZRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(NCCN1C=CC(C2C=NC=CN=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 377.0713236g/mol
• Monoisotopic Mass: 377.0713236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 98.2Ų

Additional information on 5-chloro-2-methyl-N-{2-3-(pyrazin-2-yl)-1H-pyrazol-1-ylethyl}benzene-1-sulfonamide

Introduction to 5-Chloro-2-Methyl-N-{2-[3-(Pyrazin-2-yl)-1H-Pyrazol-1-yl]ethyl}Benzene-1-Sulfonamide (CAS No. 2034415-89-7)

5-Chloro-2-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 2034415-89-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurological disorders. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent research findings.

Chemical Structure and Synthesis

The chemical structure of 5-chloro-2-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide is defined by its complex arrangement of functional groups. The compound features a benzene ring substituted with a chloro and methyl group, a sulfonamide moiety, and a pyrazole ring linked to a pyrazine ring. The synthesis of this compound typically involves multi-step reactions, including the formation of the sulfonamide linkage and the coupling of the pyrazole and pyrazine rings. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Pharmacological Properties

5-Chloro-2-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide has been extensively studied for its pharmacological properties. One of the key areas of interest is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in various inflammatory diseases. Additionally, it has demonstrated potent antioxidant properties, which contribute to its overall therapeutic potential.

Beyond its anti-inflammatory effects, 5-chloro-2-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide has also shown promise in the treatment of neurological disorders. Preclinical studies have indicated that it can modulate neurotransmitter systems and reduce oxidative stress in the brain, making it a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. These findings have sparked significant interest in further exploring its neuroprotective properties.

Clinical Trials and Research Developments

The clinical potential of 5-chloro-2-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide is currently being evaluated through various clinical trials. Early-phase trials have focused on assessing its safety and tolerability in human subjects. Preliminary results have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to evaluate its efficacy in treating specific conditions.

In addition to clinical trials, ongoing research is aimed at elucidating the mechanism of action of this compound. Studies are being conducted to understand how it interacts with specific receptors and signaling pathways in the body. This knowledge is crucial for optimizing its therapeutic use and developing more targeted treatments.

Conclusion

5-Chloro-2-methyl-N-{2-[3-(pyrazin-2-yl)-1H-pyrazol-1-yl]ethyl}benzene-1-sulfonamide (CAS No. 2034415-89-7) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse pharmacological properties make it a valuable candidate for the development of new therapeutic agents. As research continues to uncover more about this compound, it is likely to play an increasingly important role in the treatment of inflammatory and neurological disorders.